Cas no 1806639-83-7 (2-Cyano-6-hydroxyphenylhydrazine)

• Product Name: 2-Cyano-6-hydroxyphenylhydrazine
• CAS No: 1806639-83-7
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 4934692
• Update Time: 2025-06-20

2-Cyano-6-hydroxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-hydroxyphenylhydrazine

• Inchi： 1S/C7H7N3O/c8-4-5-2-1-3-6(11)7(5)10-9/h1-3,10-11H,9H2
• InChI Key： LYFKOJIZJBDBSU-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C#N)C=1NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.6
• Topological Polar Surface Area: 82.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 2-Cyano-6-hydroxyphenylhydrazine

Professional Introduction to 2-Cyano-6-hydroxyphenylhydrazine (CAS No. 1806639-83-7)

2-Cyano-6-hydroxyphenylhydrazine, a compound with the chemical formula C₆H₆N₂O, is a significant intermediate in the field of pharmaceutical chemistry. This compound is characterized by its cyano and hydroxy functional groups, which contribute to its unique reactivity and potential applications in drug synthesis. The CAS number 1806639-83-7 uniquely identifies this molecule, ensuring precise classification and reference in scientific literature and industrial processes.

The structure of 2-Cyano-6-hydroxyphenylhydrazine features a benzene ring substituted with a cyano group at the 2-position and a hydroxyl group at the 6-position, with a hydrazine moiety attached. This arrangement imparts specific chemical properties that make it valuable in organic synthesis, particularly in the development of heterocyclic compounds. The presence of both electron-withdrawing and electron-donating groups enhances its versatility in forming various chemical bonds and intermediates.

In recent years, there has been growing interest in 2-Cyano-6-hydroxyphenylhydrazine due to its role in synthesizing bioactive molecules. Researchers have explored its utility in creating novel pharmaceutical agents targeting various therapeutic areas. For instance, studies have demonstrated its potential in developing compounds that exhibit antimicrobial and anti-inflammatory properties. The cyano group facilitates nucleophilic addition reactions, while the hydroxy group enables hydrogen bonding interactions, making this compound a valuable building block for drug design.

One of the most compelling aspects of 2-Cyano-6-hydroxyphenylhydrazine is its application in the synthesis of imidazoles and pyrazoles, which are crucial scaffolds in medicinal chemistry. These heterocycles are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-diabetic effects. By incorporating this compound into synthetic pathways, chemists can efficiently generate complex molecules with enhanced pharmacological profiles. The long tail keyword "2-Cyano-6-hydroxyphenylhydrazine synthesis" has been extensively studied to optimize reaction conditions and improve yields.

The pharmaceutical industry has also shown interest in 2-Cyano-6-hydroxyphenylhydrazine for its potential role in developing kinase inhibitors. Kinases are enzymes involved in many cellular processes, and their dysregulation is associated with several diseases, including cancer. By designing molecules that selectively inhibit kinase activity, researchers aim to develop more effective treatments. The hydroxy and cyano functionalities provide opportunities for designing inhibitors with high specificity and affinity. Recent publications highlight the use of this compound in generating novel kinase inhibitors that show promising preclinical results.

Moreover, the agrochemical sector has explored the applications of 2-Cyano-6-hydroxyphenylhydrazine in developing pesticides and herbicides. The structural features of this compound allow it to interact with biological targets in plants and pests, offering a means to enhance crop protection strategies. Researchers have been particularly interested in its ability to disrupt metabolic pathways in weeds, leading to more efficient weed control solutions. The long tail keyword "agrochemical applications of 2-Cyano-6-hydroxyphenylhydrazine" reflects ongoing efforts to expand its utility beyond pharmaceuticals.

In conclusion, 2-Cyano-6-hydroxyphenylhydrazine (CAS No. 1806639-83-7) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features enable diverse applications in drug discovery and industrial processes. As research continues to uncover new synthetic pathways and biological activities, this compound is poised to play an increasingly important role in advancing scientific and technological innovation.